Cas no 806600-29-3 (3-2-methyl-2-(methylamino)propylphenol)

3-2-Methyl-2-(methylamino)propylphenol is a phenolic compound featuring a methylamino propyl substituent, which enhances its reactivity and potential as an intermediate in organic synthesis. Its structural properties, including the tertiary amine and aromatic phenol groups, make it suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s stability and functional versatility allow for selective modifications, enabling its use in the development of bioactive molecules. Its well-defined molecular structure ensures consistent performance in synthetic pathways, particularly in reactions requiring amine or phenol functionalities. This compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment to maintain purity.
3-2-methyl-2-(methylamino)propylphenol structure
806600-29-3 structure
Product Name:3-2-methyl-2-(methylamino)propylphenol
CAS No:806600-29-3
MF:C11H17NO
MW:179.258783102036
CID:6365523
PubChem ID:129930898
Update Time:2025-08-05

3-2-methyl-2-(methylamino)propylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-2-methyl-2-(methylamino)propylphenol
    • 3-[2-methyl-2-(methylamino)propyl]phenol
    • EN300-1856646
    • 806600-29-3
    • Inchi: 1S/C11H17NO/c1-11(2,12-3)8-9-5-4-6-10(13)7-9/h4-7,12-13H,8H2,1-3H3
    • InChI Key: DPUYHJKWSXODCF-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CC(C)(C)NC

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.3Ų

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3-2-methyl-2-(methylamino)propylphenol Related Literature

Additional information on 3-2-methyl-2-(methylamino)propylphenol

Introduction to 3-2-methyl-2-(methylamino)propylphenol (CAS No. 806600-29-3)

3-2-methyl-2-(methylamino)propylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 806600-29-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenolic derivatives, characterized by its unique structural motif that combines a phenolic hydroxyl group with an N-methylated amine side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 3-2-methyl-2-(methylamino)propylphenol consists of a benzene ring substituted at the 2-position with a methyl group, and at the 3-position with a propyl chain that is further modified by an N-methylamino group. This specific arrangement of substituents influences its reactivity, solubility, and potential biological interactions. The compound’s solubility profile in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) makes it suitable for various synthetic applications, including solution-phase reactions and solid-state transformations.

In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. The hydroxyl group in 3-2-methyl-2-(methylamino)propylphenol serves as a nucleophilic center, enabling its participation in etherification, esterification, and oxidation reactions. Additionally, the N-methylamino side chain can engage in hydrogen bonding interactions and coordinate with metal ions, which are critical for designing metal-organic frameworks or catalysts.

One of the most compelling aspects of 3-2-methyl-2-(methylamino)propylphenol is its potential as a building block in drug discovery. Phenolic derivatives have been extensively studied for their antioxidant, anti-inflammatory, and antimicrobial properties. The structural features of this compound suggest that it may exhibit similar bioactivities or serve as a precursor for more complex molecules with enhanced therapeutic efficacy. For instance, modifications at the propyl chain could introduce variability in lipophilicity and metabolic stability, which are key factors in drug design.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological potential. Molecular docking studies have shown that 3-2-methyl-2-(methylamino)propylphenol can interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions may provide insights into its pharmacological profile and guide the development of novel therapeutic agents.

The synthesis of 3-2-methyl-2-(methylamino)propylphenol involves multi-step organic transformations that highlight its synthetic utility. For example, one possible synthetic route begins with the Friedel-Crafts alkylation of an appropriately substituted benzene derivative followed by nucleophilic substitution to introduce the amine functionality. Alternatively, reductive amination could be employed to form the N-methylated amine side chain from a ketone precursor. These synthetic strategies underscore the compound’s versatility as an intermediate.

In industrial applications, 3-2-methyl-2-(methylamino)propylphenol may find use as a crosslinking agent or stabilizer in polymer formulations. Its ability to form hydrogen bonds and engage in covalent interactions makes it suitable for enhancing material properties such as thermal stability or mechanical strength. Additionally, its compatibility with other functional groups allows for tailored modifications to meet specific industrial requirements.

The environmental impact of using 3-2-methyl-2-(methylamino)propylphenol as a chemical intermediate also warrants consideration. Biodegradability studies suggest that under certain conditions, this compound can undergo metabolic breakdown into less toxic byproducts. However, further research is needed to fully assess its ecological footprint and ensure sustainable use in pharmaceutical and industrial processes.

Future research directions may explore derivatization strategies to expand the chemical space accessible from this core structure. For example, introducing heterocyclic rings or additional functional groups could lead to novel compounds with enhanced biological activity or improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits.

In conclusion,3-2-methyl-2-(methylamino)propylphenol (CAS No. 806600-29-3) represents a promising compound with diverse applications in pharmaceutical chemistry and materials science. Its unique structural features offer opportunities for innovative drug design while also serving as a versatile intermediate in synthetic chemistry. As research continues to uncover new possibilities for this molecule,3-2-methyl-2-(methylamino)propylphenol is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.

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